Cas no 63409-57-4 (Acetic acid, sulfo-, 1-methyl ester)

Acetic acid, sulfo-, 1-methyl ester structure
63409-57-4 structure
Product Name:Acetic acid, sulfo-, 1-methyl ester
CAS No:63409-57-4
MF:C3H6O5S
MW:154.141740322113
CID:2790659
PubChem ID:12216621
Update Time:2025-04-21

Acetic acid, sulfo-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl2-sulfoacetate
    • C3H6O5S
    • RBA50591
    • SCHEMBL1123070
    • Acetic acid, sulfo-, 1-methyl ester
    • 2-METHOXY-2-OXOETHANESULFONIC ACID
    • DTXSID80480907
    • 63409-57-4
    • Inchi: 1S/C3H6O5S/c1-8-3(4)2-9(5,6)7/h2H2,1H3,(H,5,6,7)
    • InChI Key: GLIZCTQNRHOAEH-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)(=O)(=O)O

Computed Properties

  • Exact Mass: 153.99359446Da
  • Monoisotopic Mass: 153.99359446Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 89.1Ų
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